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Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds. This document provides

essential, immediate safety and logistical information for the LATS1/2 inhibitor GA-017,

including operational and disposal plans to foster a secure research environment.

GA-017 is a potent and selective inhibitor of Large Tumor Suppressor Kinase 1 and 2

(LATS1/2), key components of the Hippo signaling pathway.[1][2][3][4] Its ability to promote cell

proliferation by activating YAP/TAZ makes it a valuable tool in 3D cell culture and organoid

formation research.[1][5][6] However, as with any research chemical, understanding its

handling, storage, and disposal requirements is critical for safe and effective use.

Essential Safety and Handling Precautions
While a comprehensive Safety Data Sheet (SDS) should always be consulted before use, the

following provides a summary of crucial safety measures for handling GA-017. This compound

is intended for research use only and is not for human or veterinary use.[3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling GA-017 to determine the appropriate

level of PPE. The following table outlines recommended PPE based on standard laboratory

practices for handling potent, powdered chemical compounds.
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Equipment Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

goggles.

Protects eyes from splashes or

airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary for handling

large quantities or if there is a

risk of aerosolization.

Minimizes inhalation of the

compound.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash affected area with soap and

water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water. Seek medical attention immediately.

Spill

For small spills, carefully sweep up the solid

material, place it in a sealed container for

disposal, and clean the spill area with soap and

water. For large spills, evacuate the area and

follow institutional emergency procedures.

Operational Plans: From Receipt to Disposal
Proper logistical planning ensures the integrity of the compound and the safety of laboratory

personnel.

Storage and Stability
GA-017 is typically shipped as a non-hazardous chemical at ambient temperature.[3] Upon

receipt, it should be stored under the following conditions to ensure its stability:
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Storage Condition Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Preparation of Stock Solutions
GA-017 is soluble in DMSO.[4] When preparing stock solutions, it is important to follow

established laboratory protocols for dissolving chemical compounds. The following table

provides a quick reference for preparing solutions of different molarities.

Desired Molarity 1 mg 5 mg 10 mg

1 mM 2.9122 mL 14.5611 mL 29.1222 mL

5 mM 0.5824 mL 2.9122 mL 5.8244 mL

10 mM 0.2912 mL 1.4561 mL 2.9122 mL

Disposal Plan
Proper disposal of GA-017 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance. All waste materials should be handled in

accordance with local, state, and federal regulations.

Unused Compound: Unused GA-017 should be disposed of as chemical waste. Do not

discard it in the regular trash or down the drain.

Contaminated Materials: Any materials that have come into contact with GA-017, such as

gloves, pipette tips, and empty containers, should be collected in a designated, sealed waste

container and disposed of as chemical waste.

Solutions: Solutions containing GA-017 should be collected in a labeled, sealed waste

container for proper chemical waste disposal.
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Mechanism of Action: The Hippo Signaling Pathway
GA-017 functions by inhibiting the kinase activity of LATS1/2.[5] This action prevents the

phosphorylation of YAP and TAZ, leading to their stabilization and nuclear translocation. In the

nucleus, YAP/TAZ act as transcriptional co-activators, promoting the expression of genes

involved in cell proliferation and survival.
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Caption: Mechanism of action of GA-017 in the Hippo signaling pathway.

Experimental Workflow: Utilizing GA-017 in 3D Cell
Culture
The following diagram outlines a general workflow for incorporating GA-017 into a 3D cell

culture experiment to assess its effect on spheroid or organoid growth.
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Caption: General experimental workflow for 3D cell culture with GA-017.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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